Cas no 891123-29-8 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide
• CAS No: 891123-29-8
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5980935
• PubChem ID: 7533275
• Update Time: 2025-05-27

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-ethoxybenzamide
• Benzamide, N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-ethoxy-
• 891123-29-8
• AB00679095-01
• AKOS024656414
• F2518-0385
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-ethoxybenzamide

• Inchi： 1S/C19H19N3O3/c1-4-24-15-9-7-14(8-10-15)17(23)20-19-22-21-18(25-19)16-11-12(2)5-6-13(16)3/h5-11H,4H2,1-3H3,(H,20,22,23)
• InChI Key： VEGPSRIKSOKVIS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 337.14264148g/mol
• Monoisotopic Mass: 337.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide

Research Brief on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide (CAS: 891123-29-8)

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide (CAS: 891123-29-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxadiazole core and substituted benzene rings, has shown promising potential in various therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

The synthesis of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to enhance the scalability of production, which is critical for future drug development. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC have been employed to confirm the structural integrity and purity of the compound. These efforts underscore the importance of robust synthetic methodologies in advancing potential drug candidates from the bench to the bedside.

Recent in vitro studies have demonstrated that N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide exhibits potent inhibitory activity against specific molecular targets implicated in cancer cell proliferation. For instance, the compound has been shown to selectively inhibit key kinases involved in signal transduction pathways, thereby inducing apoptosis in malignant cells. Additionally, its ability to modulate inflammatory mediators suggests potential applications in treating chronic inflammatory conditions. These findings are supported by data from cell-based assays and animal models, which highlight the compound's therapeutic potential.

Pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles for N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide. The compound demonstrates good oral bioavailability and a reasonable half-life, which are essential attributes for an effective therapeutic agent. Furthermore, toxicity assessments in preclinical models have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These results provide a strong foundation for advancing the compound into further stages of drug development.

In conclusion, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-ethoxybenzamide represents a promising candidate for the treatment of cancer and inflammatory diseases. Its unique chemical structure, coupled with demonstrated biological activity and favorable pharmacokinetic properties, positions it as a viable lead compound for further optimization and clinical evaluation. Future research should focus on elucidating its precise molecular mechanisms, exploring combination therapies, and conducting rigorous clinical trials to validate its efficacy and safety in human patients. The ongoing investigations into this compound underscore the dynamic and innovative nature of chemical biology and pharmaceutical research.